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Compound of Interest

Compound Name: ALC-0315 N-oxide

Cat. No.: B15571445

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions regarding the impact

of storage conditions on the stability of ALC-0315 and the formation of its N-oxide derivative.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for ALC-0315 and lipid nanoparticle (LNP)

formulations containing it?

A1: For long-term stability, ALC-0315-containing LNPs should be stored at ultra-low

temperatures, such as -80°C.[1] Short-term storage at 2-8°C is possible for some formulated

vaccines, but long-term stability at these temperatures is not guaranteed.[1] The pure lipid

should be stored at 4°C and protected from light.[2] Lyophilized LNPs have shown good

stability when stored at -70°C.[3]

Q2: What is ALC-0315 N-oxide and why is it a concern?

A2: ALC-0315 N-oxide is a potential impurity and degradation product of ALC-0315.[4][5][6] Its

formation is problematic because the N-oxide can further hydrolyze to form reactive aldehydes.
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These aldehydes can react with mRNA, disrupting its translation and leading to a loss of

protein expression and overall efficacy of the LNP-formulated product.[7]

Q3: What factors contribute to the degradation of ALC-0315 and the formation of ALC-0315 N-
oxide?

A3: Several factors can accelerate the degradation of ALC-0315:

Temperature: Elevated temperatures are a primary factor. Forced degradation studies are

often conducted at temperatures like 60°C to accelerate the formation of impurities, including

the N-oxide.[8] LNP formulations are generally more stable at lower temperatures (-20°C and

-80°C) compared to room temperature or 4°C.[9]

pH: The pH of the storage buffer can influence the stability of LNPs.[10]

Oxidation: As the name suggests, N-oxide is a product of oxidation. Exposure to oxygen can

promote its formation.[7][11]

Light Exposure: Protecting ALC-0315 from light is a recommended storage practice,

suggesting that light can contribute to degradation.[2]

Q4: How can I detect and quantify ALC-0315 and its N-oxide in my samples?

A4: The most common method for the analysis of ALC-0315 and its impurities is High-

Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).[3][7]

Specifically, a high-resolution mass spectrometer like a Quadrupole Time-of-Flight (QTOF)

system can be used.[7] For detection, the system can be set to monitor the specific mass-to-

charge ratio ([M+H]⁺) of ALC-0315 N-oxide, which is 782.7237.[7] Electron Activated

Dissociation (EAD) is a technique that can provide detailed structural information to confidently

identify the N-oxide impurity.[8][12]

Q5: Does the presence of mRNA in the LNP affect the stability of ALC-0315?

A5: Yes, the presence of encapsulated oligonucleotides can affect stability. One study showed

that the relative concentration of ALC-0315 N-oxide increased more over time in RNA-loaded

LNPs compared to empty LNPs when stored at room temperature.[11]
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Issue Potential Cause Recommended Action

Loss of mRNA activity or

protein expression in vitro/in

vivo.

Degradation of ALC-0315 to N-

oxide and subsequently to

reactive aldehydes that

damage the mRNA.

1. Analyze the lipid

components of your LNP

formulation using HPLC-MS to

check for the presence of ALC-

0315 N-oxide and other

degradation products. 2.

Review your storage

conditions. Ensure LNPs are

stored at appropriate low

temperatures (-80°C for long-

term). 3. Consider performing

a forced degradation study on

your LNP formulation to

understand its stability profile.

Changes in LNP

physicochemical properties

(e.g., increased particle size,

polydispersity index - PDI).

Aggregation or fusion of LNPs

due to improper storage or

freeze-thaw cycles.

1. Store LNPs at

recommended temperatures

(-20°C or -80°C) to maintain

physical characteristics.[9] 2.

For frozen storage, consider

the use of cryoprotectants like

sucrose to prevent aggregation

upon thawing.[9][13] 3.

Minimize the number of freeze-

thaw cycles.

Inconsistent experimental

results between different

batches of LNPs.

Variability in the purity of the

initial ALC-0315 raw material.

1. Source high-purity ALC-

0315 from a reputable vendor.

Purity should typically be

above 99%.[7] 2. Perform

quality control on incoming

ALC-0315 to quantify the level

of N-oxide and other

impurities. Levels of N-oxide

should be very low (e.g., below

0.03%).[7]
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Quantitative Data Summary
Table 1: Impact of Storage Temperature on the Stability of ALC-0315 based LNPs

Storage Temperature Observation Recommendation

Room Temperature

LNPs formulated with ALC-

0315 were consistently

unstable regarding changes in

their quality attributes.[9]

Avoid storing ALC-0315 based

LNPs at room temperature.

4°C (Refrigerated)

While better than room

temperature, long-term stability

can be limited.[1][9]

Suitable for short-term storage

(up to one week for some

formulations).[14]

-20°C & -80°C

ALC-0315 based LNPs

demonstrated increased

stability, especially with the

addition of cryoprotectants like

sucrose.[9]

Recommended for long-term

storage to maintain both

physicochemical

characteristics and mRNA

integrity.[1][9]

Table 2: Forced Degradation of ALC-0315

Condition
Degradation Products
Observed

Analytical Method

60°C for 3-5 days

Loss of an acyl chain, N-

oxidation, and double bond

formation on the alkyl chain.[8]

LC-MS/MS with Electron

Activated Dissociation (EAD).

[8]

Experimental Protocols
Protocol 1: Preparation of ALC-0315 containing Lipid
Nanoparticles (Microfluidic Mixing Method)
This protocol is a general guideline. The specific ratios and flow rates may need to be

optimized for your particular application.
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Lipid Mixture Preparation:

Dissolve ALC-0315, DSPC, Cholesterol, and a PEGylated lipid (like ALC-0159) in ethanol

to prepare individual stock solutions (e.g., 10 mg/mL).[15]

Combine the lipid stock solutions to achieve the desired molar ratio (e.g., for BNT162b2,

the molar ratio is ALC-0315:DSPC:Cholesterol:ALC-0159 = 46.3:9.4:42.7:1.6).[15]

Ensure the cholesterol solution is kept warm (>37°C) to maintain solubility.[2]

mRNA Preparation:

Dissolve the mRNA in a low pH buffer, such as 100 mM sodium acetate (pH 5.0) or 50 mM

citrate buffer (pH 4.0).[2][10]

Microfluidic Mixing:

Load the ethanolic lipid mixture into one syringe and the aqueous mRNA solution into

another.

Set up a microfluidic mixing device.

Pump the two solutions through the device at a specific flow rate ratio (e.g., 3:1 aqueous

to ethanol) and total flow rate.[2][15] This rapid mixing process facilitates the self-assembly

of LNPs.

Downstream Processing:

The resulting LNP solution is typically dialyzed against a neutral buffer (e.g., PBS, pH 7.4)

to remove ethanol and raise the pH.[2][15]

Sterile filter the LNP solution through a 0.2 µm filter.[2][15]

Store the final LNP formulation at 4°C for short-term use or at -80°C for long-term storage.

[2][15]

Protocol 2: Forced Degradation Study of ALC-0315
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Sample Preparation:

Prepare a solution of ALC-0315 or a fully formulated LNP in a suitable buffer.

Aliquot the sample into multiple vials.

Incubation:

Place the vials in a controlled temperature environment, such as an incubator set at 60°C.

[8]

Remove vials at specified time points (e.g., 0, 1, 3, 5, and 7 days).

Analysis:

Immediately after removal, prepare the samples for analysis. This may involve dilution or

extraction.

Analyze the samples using a validated stability-indicating method, such as LC-MS/MS, to

identify and quantify ALC-0315 and its degradation products.[8]

Protocol 3: LC-MS/MS Method for ALC-0315 and N-Oxide
Detection

Chromatography (Example Conditions):

LC System: UPLC system.[8]

Column: A C18 or phenyl-hexyl column suitable for lipid analysis.[3][10]

Mobile Phase A: Acetonitrile/Methanol/Water with an ammonium acetate buffer.[16]

Mobile Phase B: Acetonitrile/Methanol with an ammonium acetate buffer.[16]

Gradient: A suitable gradient to separate the lipids and impurities.

Column Temperature: e.g., 55-60°C.[3][10]
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Mass Spectrometry (Example Conditions):

System: A high-resolution mass spectrometer (e.g., ZenoTOF 7600).[8]

Ionization Mode: Positive Electrospray Ionization (ESI+).[11]

Analysis Mode: Can range from TOF-MS for general screening to targeted high-resolution

MRM (MRM-HR) for quantification.[12]

Target Ions:

ALC-0315: [M+H]⁺ m/z 766.7.[12]

ALC-0315 N-oxide: [M+H]⁺ m/z 782.7.[11]

Fragmentation: Use Electron Activated Dissociation (EAD) for detailed structural

confirmation of impurities.[8][12]

Visualizations
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Caption: Oxidative degradation pathway of ALC-0315.
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Caption: Troubleshooting workflow for ALC-0315 instability issues.
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Caption: Experimental workflow for an LNP stability study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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